Cas no 2411268-17-0 (2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl fluoride)

• Product Name: 2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl fluoride
• CAS No: 2411268-17-0
• MF: C₁₃H₁₈FN₅O₂S
• MW: 327.377724170685
• CID: 5358143
• PubChem ID: 154880313
• Update Time: 2025-05-23

2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4344068737
• 2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl fluoride
• 2-{[(1-ethenyl-1H-pyrazol-4-yl)methyl](1-ethyl-1H-pyrazol-4-yl)amino}ethane-1-sulfonyl fluoride

• Inchi： 1S/C13H18FN5O2S/c1-3-18-10-12(7-15-18)9-17(5-6-22(14,20)21)13-8-16-19(4-2)11-13/h3,7-8,10-11H,1,4-6,9H2,2H3
• InChI Key： PFMRYBBMSLEDAQ-UHFFFAOYSA-N
• SMILES： S(CCN(C1C=NN(CC)C=1)CC1C=NN(C=C)C=1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 470
• XLogP3: 1
• Topological Polar Surface Area: 81.4

Additional information on 2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl fluoride

Research Brief on 2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl Fluoride (CAS: 2411268-17-0)

The compound 2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl fluoride (CAS: 2411268-17-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a selective covalent inhibitor. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which combines a pyrazole moiety with a sulfonyl fluoride group. The sulfonyl fluoride group is particularly noteworthy as it enables covalent binding to target proteins, a property that has been exploited in the development of activity-based probes and therapeutic agents. The compound's specificity for certain serine hydrolases and proteases has been demonstrated in vitro, suggesting its utility in targeted drug design.

One of the key advancements in the study of this compound is its application in proteomics research. Researchers have utilized 2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl fluoride as a covalent modifier to profile enzyme activity in complex biological samples. This approach has provided insights into the dynamic regulation of enzyme networks in disease states, particularly in cancer and neurodegenerative disorders.

In addition to its use as a research tool, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to selectively inhibit specific enzymes involved in inflammatory pathways has been explored in models of autoimmune diseases. However, challenges such as off-target effects and pharmacokinetic properties remain to be addressed in further studies.

The synthesis of 2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl fluoride has also been optimized in recent work, with improvements in yield and purity. These advancements are critical for scaling up production for both research and potential clinical applications. Future directions include the development of derivatives with enhanced selectivity and reduced toxicity.

In conclusion, 2-[(1-Ethenylpyrazol-4-yl)methyl-(1-ethylpyrazol-4-yl)amino]ethanesulfonyl fluoride represents a versatile tool in chemical biology and a promising candidate for therapeutic development. Continued research into its mechanism and applications will likely yield further breakthroughs in the field.